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Compound of Interest

Compound Name: 2-Chlorostyrene

Cat. No.: B146407 Get Quote

An In-depth Technical Guide to 2-Chlorostyrene: CAS Number and Safety Data

This guide provides comprehensive safety and handling information for 2-Chlorostyrene,

intended for researchers, scientists, and professionals in drug development.

Chemical Identification
Chemical Name: 2-Chlorostyrene

Synonyms: o-Chlorostyrene, 1-Chloro-2-ethenylbenzene, 1-Chloro-2-vinylbenzene[1][2][3][4]

CAS Number: 2039-87-4[1][2][3][4][5]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 2-Chlorostyrene.
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Property Value Source

Molecular Formula C₈H₇Cl [1][3][5]

Molecular Weight 138.60 g/mol [1][3]

Appearance Clear to light yellow liquid [1][4][6]

Odor Pungent [4]

Melting Point -63.1 °C / -81.6 °F [4][6]

Boiling Point 189 °C / 372.2 °F [4]

58-60 °C at 7 mmHg [2]

Flash Point 58 °C / 136.4 °F (closed cup) [1][4]

Density 1.08 g/mL at 25 °C [2]

Vapor Pressure 0.96 mmHg at 77 °F [1][7]

3 mbar at 20 °C [4]

Vapor Density 4.7 - 4.8 (Air = 1.0) [4][7]

Solubility Insoluble in water [6]

Refractive Index n20/D 1.565 [1][2]

Safety and Hazard Information
2-Chlorostyrene is a flammable liquid and is harmful if inhaled. It can cause skin and eye

irritation.[1][8]

Hazard Statements
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Code Description

H226 Flammable liquid and vapour.[1]

H315 Causes skin irritation.[1]

H319 Causes serious eye irritation.[1]

H332 Harmful if inhaled.[2]

H350 May cause cancer.[2]

H412
Harmful to aquatic life with long lasting effects.

[2]

Toxicity Data
Test Result Species Source

LD50 Oral 3810 µL/kg Rat [4]

LD50 Dermal 20 g/kg Rabbit [4]

Experimental Protocols
Detailed experimental protocols for determining the safety data presented are maintained by

the organizations that generate safety data sheets, such as those referenced in the source

materials. These protocols typically adhere to internationally recognized standards, such as

those set by the OECD (Organisation for Economic Co-operation and Development) for

chemical safety testing. For specific experimental methodologies, it is recommended to consult

the full safety data sheets from the suppliers.

Safety Handling and Emergency Procedures
The following diagram outlines the logical workflow for safely handling 2-Chlorostyrene and

the appropriate emergency response procedures.
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Workflow for Safe Handling and Emergency Response for 2-Chlorostyrene

Start: Handling 2-Chlorostyrene

Use Engineering Controls
(Fume Hood, Ventilation)

Wear Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Store in a Cool, Dry, Well-Ventilated Area
Away from Ignition Sources

Spill or Exposure Event

Inhalation

If Inhaled

Skin Contact

If on Skin

Eye Contact

If in Eyes

Ingestion

If Swallowed

Move to Fresh Air
Seek Medical Attention

Remove Contaminated Clothing
Wash Skin with Soap and Water

Flush Eyes with Water for 15 mins
Seek Medical Attention

Do NOT Induce Vomiting
Seek Immediate Medical Attention

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Safe handling and emergency procedures for 2-Chlorostyrene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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